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Compound of Interest

Compound Name: 1,1,1-Trifluoro-2-iodoethane

Cat. No.: B141898 Get Quote

Essential Safety and Handling Guide for 1,1,1-
Trifluoro-2-iodoethane
Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 1,1,1-Trifluoro-2-iodoethane (CAS 353-83-3) in a laboratory

setting. Adherence to these guidelines is critical for ensuring personnel safety and minimizing

environmental impact.

Hazard Identification and Quantitative Data
1,1,1-Trifluoro-2-iodoethane is a halogenated hydrocarbon that presents several hazards. It is

crucial to be aware of its properties to handle it safely.

Primary Hazards:

Skin Irritation: Causes skin irritation[1][2][3].

Eye Irritation: Causes serious eye irritation[1][2][3].

Respiratory Irritation: May cause respiratory irritation[1][2][3][4][5][6].
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The toxicological properties of this compound have not been fully investigated[4]. To date, no

occupational exposure limits (OELs) have been established by major regulatory bodies for

1,1,1-Trifluoro-2-iodoethane[7].

Physicochemical Properties:

Property Value Source

Molecular Formula C₂H₂F₃I [2][8]

Molecular Weight 209.94 g/mol [2][9][10]

Appearance
Colorless to pink or light red

liquid
[2][6]

Boiling Point 54.8 °C [2][4][9]

Density 2.13 g/mL at 25 °C [2][4][9]

Vapor Pressure 272.9 hPa at 20 °C (3.96 psi) [4][6][9]

Flash Point 53-55 °C [2][6]

Storage Temperature 2-8°C [4][9]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following PPE

is mandatory when handling 1,1,1-Trifluoro-2-iodoethane.
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PPE Category Specifications and Recommendations

Hand Protection

Wear chemical-resistant gloves. While specific

breakthrough times for 1,1,1-Trifluoro-2-

iodoethane are not available, gloves made of

Viton or laminate film are generally

recommended for halogenated hydrocarbons.

Double gloving with nitrile gloves may be

considered for splash protection, but prolonged

contact should be avoided[11]. Always inspect

gloves for integrity before use and dispose of

them immediately after contamination[5][12].

Eye and Face Protection

Use chemical safety goggles that conform to

OSHA's 29 CFR 1910.133 or European

Standard EN166 regulations[4][7][13]. A face

shield should be worn in situations with a high

risk of splashing[13].

Skin and Body Protection

Wear a fully buttoned laboratory coat. For larger

quantities or in case of a significant spill risk, a

chemical-resistant apron is recommended[11]

[13]. Safety shoes should also be worn[13].

Respiratory Protection

All handling of 1,1,1-Trifluoro-2-iodoethane

should be conducted in a certified chemical

fume hood to minimize inhalation exposure[5]. If

work outside a fume hood is unavoidable and

ventilation is inadequate, a NIOSH-approved

respirator with an appropriate organic vapor

cartridge is required[13].

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 1,1,1-Trifluoro-2-iodoethane is essential for safety.

3.1. Preparation:
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Designated Area: All work with 1,1,1-Trifluoro-2-iodoethane should be performed in a

designated area within a certified chemical fume hood[11].

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested[4][6][13].

Spill Kit: Have a spill kit containing an inert absorbent material (e.g., sand, silica gel, or

commercial sorbent) readily available[4][7].

Review SDS: Always review the Safety Data Sheet (SDS) before starting any new

procedure[5].

3.2. Handling:

Container Inspection: Before use, inspect the container for any damage or leaks.

Dispensing: When transferring or dispensing the liquid, do so slowly and carefully to avoid

splashing.

Avoid Incompatibilities: Keep 1,1,1-Trifluoro-2-iodoethane away from strong oxidizing

agents[4][7].

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area, away from light[2][14]. The recommended storage temperature is between 2-8°C[4][9].

3.3. Post-Handling:

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling[4].

Clothing: Remove any contaminated clothing immediately and wash it before reuse.

Disposal Plan
Proper disposal of 1,1,1-Trifluoro-2-iodoethane and its contaminated materials is crucial to

prevent environmental contamination.

Waste Segregation:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b141898?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.sigmaaldrich.com/US/en/product/aldrich/177814
https://www.chemicalbook.com/msds/2-iodo-1-1-1-trifluoroethane.htm
https://www.benchchem.com/product/b141898
https://www.sigmaaldrich.com/US/en/product/aldrich/177814
https://www.fishersci.com/store/msds?partNumber=AC176080100&countryCode=US&language=en
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/product/b141898?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/177814
https://www.fishersci.com/store/msds?partNumber=AC176080100&countryCode=US&language=en
https://www.innospk.com/en/?news/grok-understanding-111-trifluoro-2-iodoethane-properties-and-applications
https://labchem-wako.fujifilm.com/sds/W01W0120-1013JGHEEN.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/177814
https://www.sigmaaldrich.com/US/en/product/aldrich/177814
https://www.sigmaaldrich.com/US/en/product/aldrich/177814
https://www.benchchem.com/product/b141898?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect all waste containing 1,1,1-Trifluoro-2-iodoethane in a dedicated, properly labeled

hazardous waste container.

This waste stream is classified as halogenated organic waste[5][15].

Do not mix with non-halogenated waste, as this significantly increases disposal costs[5]

[16].

Keep separate from acidic or alkaline waste streams[5].

Container Management:

Use a compatible container, such as a polyethylene carboy, for waste collection[5][11].

Keep the waste container tightly closed when not in use and store it in a designated

satellite accumulation area[5].

Disposal Procedure:

Dispose of the waste through your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal company[1][5].

Do not dispose of 1,1,1-Trifluoro-2-iodoethane down the drain or by evaporation[11].

Handle uncleaned, empty containers as you would the product itself[1][5].

Emergency Procedures
5.1. Spills:

Small Spills (in a fume hood):

Absorb the spill with an inert, non-combustible material[4][7].

Place the contaminated absorbent into a sealed, labeled container for hazardous waste

disposal.

Clean the spill area with an appropriate solvent.
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Large Spills (or any spill outside a fume hood):

Evacuate the immediate area.

Alert others and contact your institution's EHS or emergency response team.

If trained and equipped, contain the spill without risking personal exposure.

5.2. First Aid:

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention[4][5][6].

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation

persists[4][5][6].

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy

to do. Seek immediate medical attention[4][5][6].

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention[4][5][6].

Workflow for Safe Handling and Disposal
The following diagram outlines the logical flow for safely managing 1,1,1-Trifluoro-2-
iodoethane in the laboratory.
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Caption: Workflow for handling and disposal of 1,1,1-Trifluoro-2-iodoethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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